Cas no 2228495-07-4 (3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine
• CAS No: 2228495-07-4
• MF: C₁₂H₁₉N₅
• MW: 233.312761545181
• CID: 6324665
• PubChem ID: 165678444
• Update Time: 2025-10-29

3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine
• EN300-1740097
• 2228495-07-4
• 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C12H19N5/c1-7(2)17-9(4)12(8(3)14-17)10-6-11(13)16(5)15-10/h6-7H,13H2,1-5H3
• InChI Key： LPGIMKJXOCBCNW-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C2C=C(N)N(C)N=2)C(C)=N1)C(C)C

Computed Properties

• Exact Mass: 233.16404563g/mol
• Monoisotopic Mass: 233.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine (CAS No. 2228495-07-4)

The compound 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine (CAS No. 2228495-07-4) is a specialized pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique molecular structure, this compound is increasingly being explored for its potential applications in drug discovery, crop protection, and other industrial uses. The pyrazole core is known for its versatility, making derivatives like this one highly valuable for researchers seeking novel bioactive molecules.

One of the key features of 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine is its structural complexity, which allows for diverse interactions with biological targets. The presence of both dimethyl and propan-2-yl groups enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Researchers are particularly interested in how this compound could be optimized for enzyme inhibition or receptor modulation, given the growing demand for targeted therapies in conditions like inflammation and metabolic disorders.

In the agrochemical sector, pyrazole derivatives are widely studied for their herbicidal and insecticidal properties. The 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine structure may offer advantages in terms of environmental stability and efficacy against resistant pest strains. With increasing global focus on sustainable agriculture, this compound could play a role in developing next-generation crop protection agents that minimize ecological impact.

The synthesis of CAS No. 2228495-07-4 involves multi-step organic reactions, often requiring precise control over conditions to achieve high yields and purity. Recent advancements in green chemistry have spurred interest in optimizing these synthetic routes to reduce waste and energy consumption. This aligns with broader industry trends toward eco-friendly manufacturing, a topic frequently searched by professionals in chemical R&D.

From a commercial perspective, the demand for specialty chemicals like 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1-methyl-1H-pyrazol-5-amine is driven by their potential in high-value applications. Pharmaceutical companies, for instance, are keen on screening such compounds for orphan drug candidates or precision medicine solutions. Similarly, agrochemical firms are investing in novel pest control agents to address evolving regulatory standards and consumer preferences for organic farming alternatives.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and structural integrity. These methods are crucial for ensuring compliance with industry benchmarks, particularly in GMP (Good Manufacturing Practice) settings. Researchers also employ computational tools, such as molecular docking, to predict the compound’s interactions with biological targets—a practice that has become indispensable in modern drug design.

Looking ahead, the exploration of CAS No. 2228495-07-4 is likely to expand as interdisciplinary collaborations between chemists, biologists, and material scientists intensify. Its potential applications in nanotechnology and biomaterials are yet another area of interest, reflecting the compound’s adaptability across diverse scientific domains. As the scientific community continues to prioritize innovation and sustainability, compounds like this will remain at the forefront of research and development efforts.